N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-2-phenylacetamide

• IUPAC Name: N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C24H24FN3O/c25-22-18-20(26-24(29)17-19-7-3-1-4-8-19)11-12-23(22)28-15-13-27(14-16-28)21-9-5-2-6-10-21/h1-12,18H,13-17H2,(H,26,29)
• InChI Key: CXQUJROBRPVWRV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=C(C=C(C=C3)NC(=O)CC4=CC=CC=C4)F
• Molecular Formula: C24H24FN3O
• Molecular Weight: 389.5 g/mol

Description

N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-2-phenylacetamide, also known as FPPP, is a chemical compound that has gained significant attention in scientific research due to its potential use as a psychoactive drug. FPPP belongs to the class of piperazine derivatives, which are known for their diverse pharmacological properties.

Scientific Research Applications

Potential in Drug Development

Substituted phenylacetamides, including compounds structurally related to N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-2-phenylacetamide, have been explored for their therapeutic potential. For instance, derivatives of N-phenylacetamide have shown promise as anticancer agents, with studies demonstrating cytotoxic activity against various cancer cell lines, including breast and colorectal cancer (Aliabadi et al., 2010). Similarly, N-(1-benzylpiperidin-4-yl)phenylacetamide derivatives have been evaluated for their affinity at sigma receptors, highlighting their potential in developing radiotracers for positron emission tomography or single photon emission computerized tomography imaging studies (Huang et al., 1998).

Exploration as a New Psychoactive Substance

The knowledge captured in patent and scientific research literature often fosters new drug development efforts. Manufacturers and entrepreneurs dedicated to the sale of 'research chemicals' and/or NPS also make use of this information to prepare and launch new substances. Phenmetrazine analogs like 3-fluorophenmetrazine (3-FPM), structurally related to phenylacetamides, represent a class of compounds designed to explore treatment options in areas such as obesity and drug dependence, despite their emergence on the NPS market (McLaughlin et al., 2017).

Pharmacokinetic Properties

The pharmacokinetic properties of new designer stimulants like 3-FPM, a fluorinated derivative of phenmetrazine, have been studied to understand their behavior in the body. This research is crucial for interpreting forensic as well as clinical cases. A study on 3-FPM found that it is mainly excreted unchanged, with the highest serum concentration reached approximately 2.5 hours after ingestion, highlighting the importance of pharmacokinetic data in the development and understanding of new psychoactive substances (Grumann et al., 2019).